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- InChI:
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InChI=1S/C29H40N4O7/c1-28(2,3)12-31-11-14-10-17(32(4)5)15-8-13-9-16-21(33(6)7)24(36)20(27(30)39)26(38)29(16,40)25(37)18(13)23(35)19(15)22(14)34/h10,13,16,21,31,34-35,38,40H,8-9,11-12H2,1-7H3,(H2,30,39)/t13-,16-,21-,29-/m0/s1
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Omadacycline is an aminomethylcycline antibiotic. It is active against tetracycline-susceptible and -resistant strains of S. aureus, E. faecalis, E. faecium, S. pneumoniae, and E. coli, as well as β-hemolytic streptococci (MICs = ≤0.06-2 µg/ml). Omadacycline increases survival in mouse models of systemic infection with tetracycline-sensitive and -resistant strains of S. pneumoniae, S. aureus, or E. coli (ED50s = 0.3-3.34 mg/kg). Formulations containing omadacycline have been used in the treatment of community-acquired bacterial pneumonia (CABP) and acute bacterial skin and skin structure infections (ABSSSI).
Omadacycline, also known as PTK 0796 and Amadacyclin, is a novel first-in-class aminomethylcycline with potent activity against important skin and pneumonia pathogens, including community-acquired methicillin-resistant Staphylococcus aureus (MRSA), β-hemolytic str...